4-({[(3-methoxyphenyl)sulfonyl]amino}methyl)-N-(4-methylphenyl)benzamide

• IUPAC Name: 4-[[(3-methoxyphenyl)sulfonylamino]methyl]-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C22H22N2O4S/c1-16-6-12-19(13-7-16)24-22(25)18-10-8-17(9-11-18)15-23-29(26,27)21-5-3-4-20(14-21)28-2/h3-14,23H,15H2,1-2H3,(H,24,25)
• InChI Key: NHMHYPPMXWIHMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)CNS(=O)(=O)C3=CC=CC(=C3)OC
• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5 g/mol

Description

This compound is a crucial building block of many drug candidates. It’s a cell-permeable compound that targets β-catenin via direct affinity interaction within the C-terminal two thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686), inducing β-catenin ubiquitination and proteasomal degradation.

Synthesis Analysis

The synthesis of this compound involves the selective acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride. The reaction process is relatively complicated due to the coexistence of parallel by-products and serial by-products.

Molecular Structure Analysis

The molecular structure of this compound involves a complex arrangement of atoms and bonds. It has a molecular formula of C22H23N3O6S2.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps. The established kinetic model can calculate the selectivity and conversion of the acylation reaction, which are in good agreement with the experimental results.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 489.6 g/mol. It has a topological polar surface area of 139 Ų.

Mechanism of Action

The compound targets β-catenin via direct affinity interaction within the C-terminal two thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686), inducing β-catenin ubiquitination and proteasomal degradation.